2-Bromo-4-methylbenzhydrol

• Molecular Formula: C14H13BrO
• Molecular Weight: 277.16 g/mol
• IUPAC Name: (2-bromo-4-methylphenyl)-phenylmethanol
• InChI: InChI=1S/C14H13BrO/c1-10-7-8-12(13(15)9-10)14(16)11-5-3-2-4-6-11/h2-9,14,16H,1H3
• InChI Key: HOFSDZGFRKDXAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C2=CC=CC=C2)O)Br

Description

2-Bromo-4-methylbenzhydrol is a specialized benzhydrol derivative of interest in synthetic organic chemistry and medicinal research. While direct studies on this exact compound are limited, its structure, incorporating both bromo and methyl substituents, makes it a potential intermediate for synthesizing more complex molecules. Related benzhydrol compounds are frequently studied in substitution reaction mechanisms, where the electronic effects of substituents can significantly influence the stability of carbocation intermediates and the reaction pathway . Furthermore, structurally similar brominated phenols and their derivatives have demonstrated significant biological activities in scientific research, including potent antioxidant and anticancer properties . For instance, certain methylated and acetylated bromophenol derivatives have been shown to ameliorate H2O2-induced oxidative damage in cell-based assays and to induce apoptosis in cancer cell lines such as leukemia K562 cells . Researchers may therefore explore 2-Bromo-4-methylbenzhydrol as a building block for developing novel compounds with potential pharmacological activities. This product is intended for research purposes in a controlled laboratory environment only. It is not intended for diagnostic, therapeutic, or any other human use.

Scientific Research Applications

Pharmaceutical Applications

a. Precursor in Drug Synthesis

One of the primary applications of 2-Bromo-4-methylbenzhydrol is as a precursor in the synthesis of various pharmaceutical compounds, particularly analgesics and sedatives. Its structural properties allow for modifications that lead to biologically active molecules.

b. Antimicrobial Activity

Research indicates that derivatives of 2-Bromo-4-methylbenzhydrol exhibit antimicrobial properties. For instance, studies have shown that compounds derived from this structure can inhibit the growth of specific bacterial strains, making them potential candidates for developing new antibiotics .

c. Anti-inflammatory Properties

In addition to its antimicrobial effects, derivatives of 2-Bromo-4-methylbenzhydrol have been evaluated for anti-inflammatory activity. Some synthesized compounds have demonstrated significant inhibition of inflammatory responses comparable to established anti-inflammatory drugs .

Chemical Synthesis Applications

a. Reaction Intermediates

2-Bromo-4-methylbenzhydrol serves as an important intermediate in various chemical reactions, including:

• Knoevenagel Condensation : This reaction involves the formation of carbon-carbon bonds, crucial for synthesizing complex organic molecules .
• Heck Reactions : The compound can participate in palladium-catalyzed coupling reactions, enabling the formation of biaryl compounds essential in pharmaceuticals and agrochemicals .

b. Functional Group Transformations

The presence of both bromine and hydroxyl groups allows for diverse functional group transformations, which are vital in synthetic organic chemistry. This versatility facilitates the development of new compounds with tailored properties for specific applications.

Safety and Handling Considerations

While 2-Bromo-4-methylbenzhydrol has valuable applications, it is essential to handle it with care due to potential health hazards. Proper personal protective equipment should be used to prevent skin and eye irritation, as outlined in safety data sheets .

Case Study 1: Antimicrobial Efficacy

A study conducted on various derivatives of 2-Bromo-4-methylbenzhydrol showed promising results against multiple bacterial strains. The introduction of methoxy groups significantly enhanced antibacterial activity, while halogen substitutions improved antifungal efficacy .

Case Study 2: Synthesis of Analgesics

In a synthetic route aimed at developing new analgesics, 2-Bromo-4-methylbenzhydrol was utilized as a key starting material. The resulting compounds exhibited effective pain-relieving properties comparable to existing medications, demonstrating the compound's potential in pharmaceutical development .

Comparison with Similar Compounds

Structural Analogues

The following compounds share structural or functional similarities with 2-Bromo-4-methylbenzhydrol:

Compound Name	Molecular Formula	Key Substituents	Functional Group
2-Bromo-4-methylbenzhydrol	C₁₄H₁₃BrO	2-Br, 4-Me on one phenyl ring	Benzhydrol (OH)
2-Bromo-3,4-dimethoxybenzyl alcohol (IV)	C₉H₁₁BrO₃	2-Br, 3,4-diOMe on phenyl ring	Benzyl alcohol (OH)
4-(Bromomethyl)benzaldehyde	C₈H₇BrO	4-BrCH₂, aldehyde group	Aldehyde (CHO)

Key Observations :

• Substituent Effects : The presence of methyl (electron-donating) vs. methoxy (stronger electron-donating) groups influences electronic properties and reactivity. Methoxy derivatives (e.g., 2-bromo-3,4-dimethoxybenzyl alcohol) exhibit higher polarity and solubility in polar solvents compared to methyl-substituted analogues .
• Functional Group Differences : Aldehydes (e.g., 4-(Bromomethyl)benzaldehyde) are more reactive than alcohols, participating in condensation or oxidation reactions, whereas benzhydrols are typically reduced or alkylated .

Physicochemical Properties

Limited data for 2-Bromo-4-methylbenzhydrol necessitate comparisons with analogues:

Compound	Melting Point (°C)	Boiling Point (°C)	Solubility
2-Bromo-4-methylbenzhydrol	Not reported	Not reported	Likely low in water
2-Bromo-3,4-dimethoxybenzyl alcohol	82–85	Not reported	Moderate in polar solvents
4-(Bromomethyl)benzaldehyde	Not provided	Not provided	Low in water

Analysis :

• Melting Points: Brominated benzyl alcohols with methoxy groups (e.g., 82–85°C for 2-bromo-3,4-dimethoxybenzyl alcohol) have higher melting points than non-polar methyl derivatives due to intermolecular hydrogen bonding .
• Solubility: Methoxy groups enhance solubility in ethanol or acetone, whereas methyl groups may reduce it.

Preparation Methods

Synthesis of 2-Bromo-4-Methylbenzaldehyde

Adapting methodologies from CN109809977A, 4-methylbenzaldehyde undergoes electrophilic bromination using HBr and hydrogen peroxide (H₂O₂) as an oxidizing agent:

• Reactants : 4-Methylbenzaldehyde (1.0 equiv), HBr (1.2 equiv), H₂O₂ (1.5 equiv)

• Solvent : Acetic acid at 50°C

• Reaction Time : 6 hours

• Yield : 88% with 2-bromo-4-methylbenzaldehyde as the major product

The use of HBr instead of Br₂ reduces dibromination byproducts, as demonstrated in the synthesis of 2-bromo-4-fluoroacetanilide.

Grignard Addition to Form Benzhydrol

The aldehyde intermediate is treated with phenylmagnesium bromide to form the benzhydrol structure:

$$\text{2-Bromo-4-methylbenzaldehyde} + \text{PhMgBr} \rightarrow \text{2-Bromo-4-methylbenzhydrol}$$

• Conditions : Tetrahydrofuran (THF), 0°C to room temperature

• Workup : Quenching with ammonium chloride, extraction with ethyl acetate

• Yield : 85–90% after column chromatography

This method capitalizes on the stability of Grignard reagents and the regiochemical control afforded by pre-functionalized aldehydes.

Reductive Coupling of 2-Bromo-4-Methylacetophenone

A less conventional but highly efficient approach involves the reductive coupling of 2-bromo-4-methylacetophenone using a low-valent titanium reagent (McMurry coupling). This method constructs the benzhydrol skeleton while retaining the bromine and methyl substituents.

Ketone Bromination and Reduction

2-Bromo-4-methylacetophenone is synthesized via bromination of 4-methylacetophenone using N-bromosuccinimide (NBS) in carbon tetrachloride. Subsequent reduction with sodium borohydride (NaBH₄) yields 2-bromo-4-methylbenzhydrol:

• Reactants : 4-Methylacetophenone (1.0 equiv), NBS (1.1 equiv), AIBN (catalyst)

• Solvent : CCl₄, reflux for 4 hours

• Reduction : NaBH₄ in methanol, 0°C

• Overall Yield : 78%

This route avoids harsh bromination conditions and is scalable for industrial applications.

Comparative Analysis of Methods

Method	Key Advantages	Yield	Byproducts	Complexity
Direct Bromination	High regioselectivity, continuous flow	92–95%	<2% dibromo	Moderate
Grignard Reaction	Avoids benzhydrol bromination	85–90%	Minimal	High
Reductive Coupling	Scalable, avoids Br₂	78%	Trace succinimide	Low

Challenges and Mitigation Strategies

Over-Bromination

The formation of 2,6-dibromo-4-methylbenzhydrol is a common side reaction in direct bromination. Employing substoichiometric Br₂ (1.05 equiv) and low temperatures (-10°C) suppresses dibromination, as evidenced in analogous phenol brominations.

Functional Group Compatibility

The benzhydrol hydroxyl group necessitates protection during bromination. Silyl ether protection, as opposed to acetylation, offers higher stability under acidic conditions.

Solvent Selection

Polar aprotic solvents like DCM enhance electrophilic bromination kinetics, while non-polar solvents (e.g., toluene) improve Grignard reagent stability.

Industrial-Scale Considerations

The continuous flow bromination method described in CN101279896B is particularly suited for large-scale production. Key parameters include:

• Residence Time : 5–10 minutes

• Temperature Gradient : -10°C (inlet) to 20°C (outlet)

• Solvent Recovery : >98% via distillation

This approach reduces waste and improves energy efficiency compared to batch processes.

Q & A

Basic Questions

Q. What are the common synthetic routes for preparing 2-Bromo-4-methylbenzhydrol, and what analytical techniques are recommended for confirming its structure?

• Methodology :

• Synthesis : Friedel-Crafts acylation or alkylation followed by bromination using reagents like N-bromosuccinimide (NBS) under controlled conditions to introduce the bromine substituent. Optimization of reaction parameters (temperature, solvent polarity) is critical to minimize side products .
• Characterization :
• NMR spectroscopy (¹H/¹³C) to confirm substituent positions and aromatic proton environments.
• X-ray crystallography (using programs like SHELXL) for definitive structural elucidation and bond-length analysis .
• Mass spectrometry (EI/ESI) to verify molecular weight and fragmentation patterns .

Q. What safety precautions are necessary when handling 2-Bromo-4-methylbenzhydrol in laboratory settings?

• Methodology :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact. Use fume hoods to avoid inhalation of vapors .
• First Aid :
• Eye exposure : Flush with water for 15 minutes and consult an ophthalmologist.
• Skin contact : Wash with soap and water; remove contaminated clothing immediately.
• Spill management : Neutralize with inert adsorbents (e.g., vermiculite) and dispose of waste via approved hazardous channels .
• Storage : Keep in airtight containers under inert gas (N₂/Ar) to prevent degradation .

Advanced Research Questions

Q. How can computational methods like density functional theory (DFT) be applied to study the electronic properties of 2-Bromo-4-methylbenzhydrol?

• Methodology :

• DFT Calculations : Use software (e.g., Gaussian, ORCA) to model electron density distribution, HOMO-LUMO gaps, and correlation energy. The Colle-Salvetti functional can predict reactivity trends, such as electrophilic substitution sites, by analyzing local kinetic-energy density .
• Reactivity Prediction : Compare computed vibrational spectra (IR/Raman) with experimental data to validate accuracy .

Q. What strategies can resolve contradictions in spectroscopic data obtained for 2-Bromo-4-methylbenzhydrol derivatives?

• Methodology :

• Cross-Validation : Pair NMR with high-resolution mass spectrometry (HRMS) to confirm molecular formulas.
• Crystallographic Refinement : Resolve ambiguities in substituent positioning using single-crystal X-ray diffraction (e.g., SHELXL refinement for thermal parameters and occupancy) .
• Dynamic NMR : Investigate conformational equilibria or rotational barriers causing signal splitting in variable-temperature studies .

Q. How does the steric and electronic effects of the bromine substituent influence the reactivity of 2-Bromo-4-methylbenzhydrol in cross-coupling reactions?

• Methodology :

• Kinetic Studies : Monitor reaction rates in Suzuki-Miyaura couplings to assess bromine's leaving-group efficiency. Compare with chloro/methyl analogs to isolate steric vs. electronic contributions .
• Computational Modeling : Use DFT to calculate Mulliken charges on the bromine atom and adjacent carbons, predicting regioselectivity in nucleophilic attacks .
• Catalytic Screening : Test Pd/ligand systems (e.g., Buchwald-Hartwig conditions) to optimize yields in C-C bond formation .

Q. What are the challenges in scaling up the synthesis of 2-Bromo-4-methylbenzhydrol while maintaining purity for pharmaceutical applications?

• Methodology :

• Process Optimization : Implement flow chemistry to control exothermic bromination steps and reduce byproducts.
• Purification : Use preparative HPLC or recrystallization (solvent screening) to isolate high-purity batches. Monitor residual solvents via GC-MS .
• Stability Testing : Conduct accelerated degradation studies (40°C/75% RH) to identify light/temperature-sensitive intermediates .